![molecular formula Ca2O4Pb-2 B1143677 CALCIUM PLUMBATE CAS No. 12013-69-3](/img/no-structure.png)
CALCIUM PLUMBATE
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Description
Calcium Plumbate is an inorganic chemical that has been used extensively as an anticorrosive pigment in paints and coatings . The formula is given as CaO3Pb, but also is shown as CaO4Pb2 in other sources . It provides protection by a combination of basic and oxidising characteristics, as well as film-forming properties by interaction with linseed oil .
Synthesis Analysis
This compound (Ca2PbO4) can be prepared by sol–gel methods (Pechini complex route with two varieties and water soluble polymer method) and by solid state reaction . The sol–gel prepared samples contained this compound as the only one phase as early as after 2 h annealing at 800 °C .Molecular Structure Analysis
The formula of this compound is given as CaO3Pb, but also is shown as CaO4Pb2 in other sources . This compound crystallizes with orthorhombic symmetry in Sr2PbO4 structure type .Chemical Reactions Analysis
This compound is stable in air up to 980 °C, where it melts incongruently and decomposes into a liquid and CaO . It is prepared by solid state reaction from CaCO3 (CaO) and PbO as the only solid state product of the reaction .Physical And Chemical Properties Analysis
This compound is a silvery-white, soft metal that tarnishes rapidly in air and reacts with water . It is usually manufactured by the reaction of calcium oxide (CaO) and lead oxide (PbO) at high temperature in the presence of excess oxygen .Mechanism of Action
Safety and Hazards
properties
CAS RN |
12013-69-3 |
---|---|
Molecular Formula |
Ca2O4Pb-2 |
Molecular Weight |
351.3536 |
Origin of Product |
United States |
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